Cas no 1363381-65-0 (Methyl 4-chlorothieno[3,2-d]pyrimidine-6-carboxylate)

• Product Name: Methyl 4-chlorothieno[3,2-d]pyrimidine-6-carboxylate
• CAS No: 1363381-65-0
• MF: C₈H₅ClN₂O₂S
• MW: 228.655499219894
• MDL: MFCD22566148
• CID: 3162829
• PubChem ID: 72208029
• Update Time: 2024-11-04

Methyl 4-chlorothieno[3,2-d]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chlorothieno[3,2-d]pyrimidine-6-carboxylate
• P13285
• 1363381-65-0
• METHYL4-CHLOROTHIENO[3,2-D]PYRIMIDINE-6-CARBOXYLATE
• Thieno[3,2-d]pyrimidine-6-carboxylic acid, 4-chloro-, methyl ester
• MFCD22566148
• PB37655
• SB20080
• DTXSID901166438
• AS-51691
• AKOS025403533
• CS-0049038

• MDL： MFCD22566148
• Inchi： 1S/C8H5ClN2O2S/c1-13-8(12)5-2-4-6(14-5)7(9)11-3-10-4/h2-3H,1H3
• InChI Key： YJKOKFQZPRAOAB-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=C(C(=O)OC)S2)N=CN=1

Computed Properties

• Exact Mass: 227.976
• Monoisotopic Mass: 227.976
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3A^2
• XLogP3: 2.5